4-[(5-{2-chloro-5-nitrophenyl}-2-furyl)methylene]-2-(3,5-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one
4-[(5-{2-chloro-5-nitrophenyl}-2-furyl)methylene]-2-(3,5-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0995967
InChI:
InChI=1S/C21H12Cl3N3O4/c1-11-17(21(28)26(25-11)15-7-12(22)6-13(23)8-15)10-16-3-5-20(31-16)18-9-14(27(29)30)2-4-19(18)24/h2-10H,1H3/b17-10-
SMILES:
CC1=NN(C(=O)C1=CC2=CC=C(O2)C3=C(C=CC(=C3)[N+](=O)[O-])Cl)C4=CC(=CC(=C4)Cl)Cl
Molecular Formula:
C21H12Cl3N3O4
Molecular Weight:
476.7 g/mol
4-[(5-{2-chloro-5-nitrophenyl}-2-furyl)methylene]-2-(3,5-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one
CAS No.:
Cat. No.: VC0995967
Molecular Formula: C21H12Cl3N3O4
Molecular Weight: 476.7 g/mol
* For research use only. Not for human or veterinary use.
![4-[(5-{2-chloro-5-nitrophenyl}-2-furyl)methylene]-2-(3,5-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one -](/images/no_structure.jpg)
Specification
| Molecular Formula | C21H12Cl3N3O4 |
|---|---|
| Molecular Weight | 476.7 g/mol |
| IUPAC Name | (4Z)-4-[[5-(2-chloro-5-nitrophenyl)furan-2-yl]methylidene]-2-(3,5-dichlorophenyl)-5-methylpyrazol-3-one |
| Standard InChI | InChI=1S/C21H12Cl3N3O4/c1-11-17(21(28)26(25-11)15-7-12(22)6-13(23)8-15)10-16-3-5-20(31-16)18-9-14(27(29)30)2-4-19(18)24/h2-10H,1H3/b17-10- |
| Standard InChI Key | WNBHSOIWLGQSOX-YVLHZVERSA-N |
| Isomeric SMILES | CC\1=NN(C(=O)/C1=C\C2=CC=C(O2)C3=C(C=CC(=C3)[N+](=O)[O-])Cl)C4=CC(=CC(=C4)Cl)Cl |
| SMILES | CC1=NN(C(=O)C1=CC2=CC=C(O2)C3=C(C=CC(=C3)[N+](=O)[O-])Cl)C4=CC(=CC(=C4)Cl)Cl |
| Canonical SMILES | CC1=NN(C(=O)C1=CC2=CC=C(O2)C3=C(C=CC(=C3)[N+](=O)[O-])Cl)C4=CC(=CC(=C4)Cl)Cl |
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